Cas no 102169-52-8 (2-Hydrazinocarbonylbenzenesulfonamide)

• Product Name: 2-Hydrazinocarbonylbenzenesulfonamide
• CAS No: 102169-52-8
• MF: C₇H₉N₃O₃S
• MW: 215.229659795761
• MDL: MFCD03986492
• CID: 219888
• PubChem ID: 2490720
• Update Time: 2025-11-02

2-Hydrazinocarbonylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(aminosulfonyl)-, hydrazide
• 2-(HYDRAZINOCARBONYL)BENZENESULFONAMIDE
• 2-hydrazinocarbonylbenzenesulfonamide
• 2-Hydrazinocarbonyl-benzenesulfonamide
• 2-Sulfamoyl-benzoesaeure-hydrazid
• 2-sulfamoyl-benzoic acid hydrazide
• AC1M8OJR
• AC1Q54UM
• ACMC-1BW2D
• CHEMBL361191
• hydrazide deriv. 6
• Oprea1_607731
• 2-carbazoylbenzenesulfonamide
• 2-(aminocarbamoyl)benzenesulfonamide
• 2-(hydrazinecarbonyl)benzenesulfonamide
• AKOS000116142
• 102169-52-8
• FT-0683816
• 2-(hydrazinecarbonyl)benzene-1-sulfonamide
• DTXSID30368807
• CS-0339799
• BDBM12153
• A910242
• 2-(Aminosulfonyl)benzoic acid hydrazide
• PD180482
• SR-01000043618-1
• S3J8YCJ4GZ
• HMS1788K01
• SR-01000043618
• Benzoic acid, 2-(aminosulfonyl)-, hydrazide
• 2-(hydrazinylcarbonyl)benzenesulfonamide
• STL301522
• G89791
• 2-Hydrazinocarbonylbenzenesulfonamide

• MDL： MFCD03986492
• Inchi： 1S/C7H9N3O3S/c8-10-7(11)5-3-1-2-4-6(5)14(9,12)13/h1-4H,8H2,(H,10,11)(H2,9,12,13)
• InChI Key： YWPOXIABDFDDSR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(NN)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 215.03657
• Monoisotopic Mass: 215.036462
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.9
• Topological Polar Surface Area: 124

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.619
• PSA: 115.28
• LogP: 1.80980

2-Hydrazinocarbonylbenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Hydrazinocarbonylbenzenesulfonamide

Comprehensive Overview of 2-Hydrazinocarbonylbenzenesulfonamide (CAS No. 102169-52-8): Properties, Applications, and Market Insights

2-Hydrazinocarbonylbenzenesulfonamide (CAS No. 102169-52-8) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This compound, also known as benzenesulfonamide hydrazide, features a unique molecular structure combining a sulfonamide group with a hydrazine moiety. Its chemical formula is C₇H₉N₃O₃S, and it is widely recognized for its versatility in synthetic chemistry and pharmaceutical research.

The growing interest in 2-Hydrazinocarbonylbenzenesulfonamide is driven by its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role as a building block for more complex molecules, especially in the development of enzyme inhibitors and antimicrobial agents. Recent studies have explored its efficacy in targeting specific biochemical pathways, making it a valuable candidate for therapeutic applications.

From a chemical perspective, 2-Hydrazinocarbonylbenzenesulfonamide exhibits notable solubility in polar solvents such as dimethyl sulfoxide (DMSO) and methanol, which enhances its utility in laboratory settings. Its melting point ranges between 180-185°C, and it demonstrates stability under standard conditions, making it suitable for long-term storage. These properties are critical for researchers who require reliable and consistent reagents for their experiments.

One of the most frequently asked questions about 2-Hydrazinocarbonylbenzenesulfonamide revolves around its synthesis. The compound is typically prepared through the reaction of benzenesulfonyl chloride with hydrazine hydrate, followed by further functionalization. This process highlights the importance of precise reaction conditions and high-purity starting materials to achieve optimal yields. For those seeking detailed synthetic protocols, several peer-reviewed journals provide step-by-step methodologies.

In the pharmaceutical industry, 2-Hydrazinocarbonylbenzenesulfonamide has been investigated for its potential as a carbonic anhydrase inhibitor. Carbonic anhydrases are enzymes involved in critical physiological processes, and their inhibition can lead to therapeutic effects in conditions such as glaucoma and epilepsy. This connection to disease treatment has spurred further research into the compound's mechanism of action and structure-activity relationships.

Beyond pharmaceuticals, 2-Hydrazinocarbonylbenzenesulfonamide finds applications in material science and analytical chemistry. Its ability to form stable complexes with metal ions makes it useful in the development of chelating agents and sensors. Additionally, its sulfonamide group imparts unique electronic properties, which are exploitable in the design of functional materials for electronics and catalysis.

The market for 2-Hydrazinocarbonylbenzenesulfonamide is expanding, driven by increasing demand from research institutions and pharmaceutical companies. Suppliers often highlight its high purity and consistent quality as key selling points. Recent trends indicate a rise in inquiries about bulk quantities and custom synthesis options, reflecting its growing importance in large-scale applications.

For researchers and industry professionals, understanding the safety profile of 2-Hydrazinocarbonylbenzenesulfonamide is essential. While it is not classified as a hazardous substance under standard regulations, proper handling procedures, including the use of personal protective equipment (PPE), are recommended to minimize risks associated with chemical exposure. Material Safety Data Sheets (MSDS) provide comprehensive guidelines for safe storage and disposal.

In conclusion, 2-Hydrazinocarbonylbenzenesulfonamide (CAS No. 102169-52-8) stands out as a multifaceted compound with broad applicability in pharmaceutical research, material science, and beyond. Its unique chemical properties and potential for innovation continue to make it a subject of interest for scientists and industry leaders alike. As research progresses, new applications and improved synthetic methods are likely to emerge, further solidifying its role in modern chemistry.